5-[2-(4-Fluorophenyl)diazenyl]-4-(4-methoxyphenyl)-2-(4-pyridinyl)pyrimidine

• IUPAC Name: (4-fluorophenyl)-[4-(4-methoxyphenyl)-2-pyridin-4-ylpyrimidin-5-yl]diazene
• InChI: InChI=1S/C22H16FN5O/c1-29-19-8-2-15(3-9-19)21-20(28-27-18-6-4-17(23)5-7-18)14-25-22(26-21)16-10-12-24-13-11-16/h2-14H,1H3
• InChI Key: ZKKCQHKHRIBXIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC=C2N=NC3=CC=C(C=C3)F)C4=CC=NC=C4
• Molecular Formula: C22H16FN5O
• Molecular Weight: 385.4 g/mol

Description

“5-[2-(4-Fluorophenyl)diazenyl]-4-(4-methoxyphenyl)-2-(4-pyridinyl)pyrimidine” is a chemical compound with the Molecular Formula C22H16FN5O. It has an average mass of 385.394 Da and a Monoisotopic mass of 385.133881 Da.

Scientific Research Applications

Synthesis and Biological Activity

A series of derivatives related to the chemical structure of interest have been synthesized and evaluated for their larvicidal activity against mosquito larvae. Compounds with variations in the electronic nature of substituents attached to the benzyl ring, including fluorine, showed significant activity. This highlights the potential application of such compounds in developing new larvicides with enhanced activity due to specific electronic modifications (Gorle et al., 2016).

Antiviral Activity

Research into the antiviral activity of pyrimidine derivatives has revealed that certain 5-substituted 2,4-diaminopyrimidine compounds exhibit marked inhibition of retrovirus replication in cell cultures. Specifically, modifications at the 5-position of the pyrimidine ring have been associated with significant antiretroviral activity, comparable to that of reference drugs, highlighting their potential as novel antiretroviral agents (Hocková et al., 2003).

Structural Studies and Fluorescence Applications

The structural modification and analysis of C-5 and C-6 disubstituted pyrimidine derivatives have been conducted, revealing insights into their molecular conformations and interactions. Such studies are crucial for understanding the chemical and physical properties of these compounds, informing their potential applications in materials science and molecular engineering (Gazivoda et al., 2008). Additionally, certain pyrimidine compounds have been explored for their fluorescent properties, making them suitable candidates for use as fluorescent markers or probes in biological and environmental studies (Castillo et al., 2018).

Antitumor Activity

In the realm of cancer research, novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have been synthesized and evaluated for their cytotoxic activity against a variety of human cancer cell lines. The structure-activity relationship studies of these compounds provide valuable insights into the design of new anticancer agents, highlighting the importance of pyrimidine derivatives in medicinal chemistry (Hassan et al., 2015).